Cas no 887266-94-6 (1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea)

• Product Name: 1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea
• CAS No: 887266-94-6
• MF: C₁₅H₁₀BrF₃N₂OS
• MW: 403.216911792755
• MDL: MFCD07368704
• CID: 2625377
• PubChem ID: 2783391
• Update Time: 2025-10-25

1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• N-{[4-Bromo-2-(trifluoromethyl)phenyl]carbamothioyl}benzamide
• 1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea, 2-[(Benzoylcarbamothioyl)amino]-5-bromobenzotrifluoride
• PS-6977
• 1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea
• 887266-94-6
• N-((4-Bromo-2-(trifluoromethyl)phenyl)carbamothioyl)benzamide
• MFCD07368704
• N-{[4-Bromo-2-(trifluoromethyl)phenyl]carbamothioyl}benzamide 97%
• N-[[4-bromo-2-(trifluoromethyl)phenyl]carbamothioyl]benzamide
• AKOS025393427

• MDL： MFCD07368704
• Inchi： 1S/C15H10BrF3N2OS/c16-10-6-7-12(11(8-10)15(17,18)19)20-14(23)21-13(22)9-4-2-1-3-5-9/h1-8H,(H2,20,21,22,23)
• InChI Key： GNFOLKYHKRLYED-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)NC(NC(C1C=CC=CC=1)=O)=S

Computed Properties

• Exact Mass: 401.96493Da
• Monoisotopic Mass: 401.96493Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea

Research Brief on 1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea (CAS: 887266-94-6)

1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea (CAS: 887266-94-6) is a thiourea derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique trifluoromethyl and bromo substituents, has been the subject of recent studies exploring its biological activity, mechanism of action, and therapeutic potential. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have highlighted the role of 1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea as a promising scaffold for the development of enzyme inhibitors. Specifically, its thiourea moiety has been shown to interact with key amino acid residues in target enzymes, leading to potent inhibition. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory activity against carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing critical interactions with the enzyme's active site.

In addition to its enzyme inhibitory properties, 1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea has been investigated for its potential as an antimicrobial agent. A recent Bioorganic & Medicinal Chemistry Letters publication reported that the compound displayed moderate to strong activity against a panel of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by fluorescence microscopy and membrane permeability assays.

The synthetic accessibility of 1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea has also been a focus of recent research. A 2024 study in Organic Process Research & Development detailed an optimized synthetic route for this compound, emphasizing improvements in yield and purity. The authors employed a combination of spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the synthesized product. This advancement is expected to facilitate further pharmacological evaluations and scale-up production for preclinical studies.

Despite these promising findings, challenges remain in the development of 1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits limited aqueous solubility, which may hinder its bioavailability. To address this issue, researchers are exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to enhance its delivery and efficacy. Preliminary results from these studies are encouraging, but further optimization is required to achieve clinical relevance.

In conclusion, 1-Benzoyl-3-[4-bromo-2-(trifluoromethyl)phenyl]thiourea (CAS: 887266-94-6) represents a versatile and pharmacologically active compound with potential applications in enzyme inhibition and antimicrobial therapy. Ongoing research aims to overcome its limitations and unlock its full therapeutic potential. The integration of structural biology, synthetic chemistry, and formulation science will be critical in advancing this compound toward clinical development.